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Compound of Interest

Compound Name: Tetrapropylammonium iodide

cat. No.: B146149

An In-depth Technical Guide to the Physical and Chemical Properties of
Tetrapropylammonium lodide (TPAI)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tetrapropylammonium iodide (TPAI), with the chemical formula Ci12HzsIN, is a quaternary
ammonium salt that has garnered significant interest in various fields of chemical and materials
science.[1][2] Structurally, it consists of a central nitrogen atom covalently bonded to four propyl
groups, forming a tetrapropylammonium cation, and an associated iodide anion.[2] This
composition imparts a unique combination of properties, making it a versatile compound for
applications ranging from phase-transfer catalysis to an essential component in the electrolytes
of dye-sensitized solar cells (DSSCs).[3][4] This technical guide provides a comprehensive
overview of the core physical and chemical properties of TPAI, detailed experimental protocols
for its synthesis and characterization, and visualizations of its mechanistic roles in key
applications.

Physical and Chemical Properties

TPAI is typically a white to off-white or light yellow crystalline solid.[2][5] It is known to be
hygroscopic and should be stored in a dry, inert atmosphere.[6][7]

Core Physicochemical Data
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The fundamental physical and chemical properties of TPAI are summarized in the table below

for quick reference.

Property Value Reference(s)

Molecular Formula C12H2sIN [5]

Molecular Weight 313.26 g/mol [5]

IUPAC Name Tetrapropylazanium iodide [3]

CAS Number 631-40-3 [5]
White to off-white crystalline

Appearance ] [2]
solid/powder

_ _ 280-285 °C (with

Melting Point B [6][8]
decomposition)

Density 1.313 g/cm3 [6]

Vapor Pressure

0.00000001 mmHg

[5]

Solubility Profile

TPAI's ionic nature dictates its solubility, making it highly soluble in polar solvents while having

limited solubility in nonpolar organic solvents. A detailed summary of its solubility in various

common laboratory solvents is provided below.
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Solubility ( g/100 g

Solvent Temperature (°C) Reference(s)
of solvent)
Water 18.64 25 [9]
Methanol 72.2 0 [9]
Methanol 124.06 25 [9]
Ethanol 8.86 0 [9]
Ethanol 30.34 25 [9]
1-Butanol 6.5 25 [9]
Acetonitrile 17.98 0 [9]
Acetonitrile 27.8 25 [9]
Acetone 5.15 25 [9]
Chloroform 54.6 25 [9]
Ethyl Acetate 0.07 25 [9]
Nitrobenzene 4.8 25 [9]

Crystal Structure

TPAI crystallizes in an orthorhombic system, which describes the geometry of its unit cell. The
specific parameters of its crystal lattice have been determined by X-ray crystallography.

Crystal Space Referenc
a b C a, Bl V
System Group e(s)
Orthorhom
o P212121 14.037 A 11.716 A 9.302 A 90° [5]
ic

Spectroscopic and Electrochemical
Characterization
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Spectroscopic Analysis

Spectroscopic data is crucial for the structural elucidation and identification of TPAI. Standard
spectroscopic data are available through various chemical databases.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum is expected to show three distinct signals
corresponding to the methyl (CHs), methylene (CHz), and alpha-methylene (N-CH2)
protons of the propyl chains. The typical pattern would be a triplet for the terminal methyl
group, a sextet for the central methylene group, and a triplet for the methylene group
attached to the nitrogen.

o 18C NMR: The carbon NMR spectrum will display three signals for the three chemically
non-equivalent carbon atoms of the propyl chains.[5][10] The carbon attached to the
nitrogen will be the most downfield. The presence of iodine can induce a "heavy-atom
effect,” potentially causing shifts to lower frequencies.[11]

 Vibrational Spectroscopy:

o Fourier-Transform Infrared (FTIR) Spectroscopy: The IR spectrum of TPAI is characterized
by strong absorption bands corresponding to the C-H stretching and bending vibrations of
the alkyl chains. The absence of other functional group signals confirms the purity of the
quaternary ammonium salt.[6][7]

o Raman Spectroscopy: Raman spectroscopy is complementary to FTIR and is particularly
useful for analyzing the vibrations of the iodide anion, especially in electrolyte applications
where polyiodide species like 13~ and Is~ may form. The symmetric stretch of the I3~ anion
typically appears around 112-116 cm~1, while other polyiodide species can be observed at
approximately 140-155 cm~1,[12][13]

Electrochemical Properties

The electrochemical behavior of TPAI is central to its application in devices like dye-sensitized
solar cells. Cyclic voltammetry (CV) is a key technique used to study the redox processes of
iodide-containing electrolytes. The oxidation of iodide (I7) occurs in a two-step process: first to
triiodide (I137) and then to iodine (I2). The corresponding reduction peaks are observed on the
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reverse scan.[14] The redox potentials are dependent on the solvent and supporting electrolyte
used but are crucial for ensuring efficient dye regeneration in DSSCs.[15]

Experimental Protocols
Synthesis of Tetrapropylammonium lodide

TPAI is commonly synthesized via the Menshutkin reaction, which involves the alkylation of a
tertiary amine.[16]

Objective: To synthesize TPAI from tripropylamine and 1-iodopropane.

Materials:

Tripropylamine

1-lodopropane

Ethanol (or another suitable polar aprotic solvent)

Diethyl ether

Procedure:

In a round-bottom flask, dissolve tripropylamine in a minimal amount of ethanol.
e Add a stoichiometric equivalent of 1-iodopropane to the solution.

« Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) for
several hours to overnight. The progress can be monitored by TLC.

e As the reaction proceeds, the TPAI product will precipitate from the solution as a white solid.
o Cool the mixture to enhance precipitation and collect the crude product by vacuum filtration.
o Wash the collected solid with cold diethyl ether to remove unreacted starting materials.

e Proceed to purification.
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Purification by Recrystallization

Objective: To purify crude TPAI.
Procedure:

¢ Dissolve the crude TPAI solid in a minimum volume of hot ethanol (or a mixture of ethanol
and water).[7]

e Once fully dissolved, allow the solution to cool slowly to room temperature.
» Further cool the solution in an ice bath to maximize crystal formation.
o Collect the purified crystals by vacuum filtration.

e Wash the crystals with a small amount of cold solvent (the same solvent system used for
recrystallization).

o Dry the purified TPAI crystals in a vacuum oven at a moderate temperature (e.g., 50 °C).[7]

Synthesis and Purification of TPAI

Purification
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Workflow for the synthesis and purification of TPAI.

Measurement of lonic Conductivity

Objective: To determine the ionic conductivity of a TPAI-based electrolyte.
Methodology: Electrochemical Impedance Spectroscopy (EIS) is the standard method.

Procedure:
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» Electrolyte Preparation: Prepare a solution of TPAI of known concentration in a suitable
solvent (e.g., acetonitrile, propylene carbonate). For DSSC applications, iodine (I2) is
typically added to form the 1-/Is~ redox couple.

o Cell Assembly: Place the electrolyte in a conductivity cell. A common setup uses two parallel
blocking electrodes (e.g., stainless steel or platinum) separated by a known distance.[4]

o EIS Measurement: Connect the cell to a potentiostat equipped with a frequency response
analyzer.

o Apply a small AC voltage (e.g., 10-50 mV) over a wide frequency range (e.g., 1 MHz to 0.1
HZz).[4]

o Data Analysis: Plot the impedance data as a Nyquist plot (Z" vs. Z'). The bulk resistance
(R_b) of the electrolyte is determined from the high-frequency intercept of the semicircle with
the real axis.

o Conductivity Calculation: Calculate the ionic conductivity (o) using the formula:c=L/(R_b*
A), where L is the distance between the electrodes and A is the electrode area.

Cyclic Voltammetry (CV) Analysis

Objective: To study the redox behavior of a TPAI-based electrolyte.
Procedure:

o Electrolyte Preparation: Prepare the TPAI and iodine solution as described for the
conductivity measurement. A supporting electrolyte (e.g., tetrabutylammonium perchlorate)
may be added to minimize solution resistance, though TPAI itself is an electrolyte.

o Cell Assembly: Use a standard three-electrode electrochemical cell containing a working
electrode (e.g., glassy carbon, platinum), a reference electrode (e.g., Ag/AgCl), and a
counter electrode (e.g., platinum wire).

o Deoxygenation: Purge the solution with an inert gas (e.g., nitrogen or argon) for 10-15
minutes to remove dissolved oxygen, which can interfere with the measurement.
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e CV Scan: Scan the potential between set limits (e.g., from a potential where no reaction
occurs to beyond the oxidation peaks and back). The scan rate (e.g., 50-100 mV/s) can be
varied to investigate the kinetics of the reaction.[14]

o Data Analysis: The resulting voltammogram will show the oxidation and reduction peaks
corresponding to the I=/Is~ and Is~/lz redox couples.

Key Applications and Mechanisms
Phase-Transfer Catalysis

TPAI is an effective phase-transfer catalyst (PTC), facilitating reactions between reactants
located in immiscible phases (e.g., an aqueous and an organic phase).[2][3] The
tetrapropylammonium cation (Q*) is lipophilic enough to be soluble in the organic phase, while
its positive charge allows it to pair with an anion (X~) from the aqueous phase. This ion-pair
(Q*X") is transported into the organic phase, where the "naked" anion exhibits enhanced
reactivity.[17][18]

Mechanism of Phase-Transfer Catalysis with TPAI
Transfer to

- R-Y (Substrate) M*+X- (Reactant Salt) M+Y~- (Byproduct)

_______________

Return to

]
i . !

I Aqueous-Organic | Reaction:
| Agqueous Phase

Interface Q*X™ +R-Y = R-X + Q+Y~

_______________
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TPAI (Q*1~) facilitates the transfer of anions across phases.

Dye-Sensitized Solar Cells (DSSCs)

In DSSCs, the electrolyte is responsible for regenerating the oxidized dye sensitizer and
transporting charge to the counter electrode. TPAI, in combination with iodine, forms the 1=/~
redox couple, which is a highly effective electrolyte system.[4] The process involves the iodide
ion (I7) donating an electron to the oxidized dye, becoming triiodide (Is~). The triiodide then
diffuses to the counter electrode, where it is reduced back to iodide, completing the circuit.[19]

Role of TPAI Electrolyte in a Dye-Sensitized Solar Cell

Light (hv)
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Charge transport and regeneration cycle in a DSSC with TPAI.

Safety and Handling

TPAI presents moderate health hazards and requires careful handling in a laboratory setting.
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Hazard Identification

o GHS Classification: Causes skin irritation (H315), causes serious eye irritation (H319), and
may cause respiratory irritation (H335).[5]

o Physical Hazards: The compound is hygroscopic and sensitive to light.[6][14]

o Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and
eye/face protection.[6] Handle in a well-ventilated area or fume hood.

Toxicological Data
Test Species Route Value Reference(s)

LD50 Mouse Intravenous 5.6 mg/kg [51[20]

First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek medical
advice.[6]

o Skin Contact: Wash off with soap and plenty of water.[20]

« Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical attention.[20]

Conclusion

Tetrapropylammonium iodide is a quaternary ammonium salt with a well-defined set of
physical, chemical, and electrochemical properties that make it highly valuable in synthetic
chemistry and materials science. Its utility as a phase-transfer catalyst and as a redox mediator
in dye-sensitized solar cells is well-established. Proper understanding of its properties,
synthesis, and handling procedures, as outlined in this guide, is essential for its effective and
safe application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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